Cas no 886501-76-4 (4-Fluoro-3,5-dimethylbenzyl alcohol)

• Product Name: 4-Fluoro-3,5-dimethylbenzyl alcohol
• CAS No: 886501-76-4
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 3142842
• PubChem ID: 17750712
• Update Time: 2025-05-21

4-Fluoro-3,5-dimethylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3,5-dimethylphenyl)methanol
• 4-Fluoro-3,5-dimethylbenzenemethanol (ACI)
• JS-4460
• 4-Fluoro-3,5-dimethylbenzyl alcohol
• CS-0153717
• MFCD06660267
• 886501-76-4
• SY228641
• AKOS006230328
• E76422
• SCHEMBL16960741

• MDL： MFCD06660267
• Inchi： 1S/C9H11FO/c1-6-3-8(5-11)4-7(2)9(6)10/h3-4,11H,5H2,1-2H3
• InChI Key： MSVQFZNSWAQOHL-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(CO)=CC=1C

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 238.3±35.0 °C at 760 mmHg
• Flash Point: 120.0±12.7 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Fluoro-3,5-dimethylbenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Fluoro-3,5-dimethylbenzyl alcohol

4-Fluoro-3,5-Dimethylbenzyl Alcohol: A Comprehensive Overview

4-Fluoro-3,5-Dimethylbenzyl Alcohol (CAS No. 886501-76-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of benzyl alcohols, which are widely used in various industries due to their functional versatility. The molecule consists of a benzene ring substituted with a fluorine atom at the para position and two methyl groups at the meta positions, along with a hydroxymethyl group attached to the benzene ring. This specific arrangement of substituents imparts distinctive chemical and physical properties to the compound, making it a valuable tool in synthetic chemistry and materials science.

The synthesis of 4-Fluoro-3,5-Dimethylbenzyl Alcohol involves several methodologies, each offering its own advantages and challenges. One common approach is the nucleophilic aromatic substitution reaction, where a suitable nucleophile replaces a leaving group on the aromatic ring. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yield. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, which has significantly enhanced the scalability of this process.

The chemical properties of 4-Fluoro-3,5-Dimethylbenzyl Alcohol are heavily influenced by its substituents. The electron-withdrawing fluorine atom at the para position increases the reactivity of the benzene ring towards electrophilic substitution reactions. Meanwhile, the methyl groups at the meta positions provide steric hindrance, which can be exploited in stereochemical studies or in designing chiral environments for asymmetric synthesis. The hydroxymethyl group introduces hydrophilicity to the molecule, making it suitable for applications that require both lipophilic and hydrophilic interactions.

Recent studies have highlighted the potential of 4-Fluoro-3,5-Dimethylbenzyl Alcohol in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For example, researchers have investigated its ability to inhibit certain kinases involved in cancer pathways. The compound's selectivity and bioavailability make it a promising candidate for further preclinical studies.

In addition to its pharmaceutical applications, 4-Fluoro-3,5-Dimethylbenzyl Alcohol has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor development. Recent research has demonstrated its potential as a ligand in metalloenzymes mimics, where it facilitates efficient catalytic cycles under mild conditions.

The environmental impact of 4-Fluoro-3,5-Dimethylbenzyl Alcohol is another area of active research. Studies have shown that it undergoes biodegradation under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further investigations are needed to fully understand its long-term effects on various environmental compartments.

In conclusion, 4-Fluoro-3,5-Dimethylbenzyl Alcohol (CAS No. 886501-76-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.